N-(2-(3-(3,5-dimethyl-1H-pyrazol-1-yl)-6-oxopyridazin-1(6H)-yl)ethyl)-1-naphthamide

• IUPAC Name: N-[2-[3-(3,5-dimethylpyrazol-1-yl)-6-oxopyridazin-1-yl]ethyl]naphthalene-1-carboxamide
• InChI: InChI=1S/C22H21N5O2/c1-15-14-16(2)27(24-15)20-10-11-21(28)26(25-20)13-12-23-22(29)19-9-5-7-17-6-3-4-8-18(17)19/h3-11,14H,12-13H2,1-2H3,(H,23,29)
• InChI Key: MIFRYSGOPVRJET-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C2=NN(C(=O)C=C2)CCNC(=O)C3=CC=CC4=CC=CC=C43)C
• Molecular Formula: C22H21N5O2
• Molecular Weight: 387.4 g/mol

Description

The compound appears to contain a 3,5-dimethylpyrazole group. Pyrazole is an organic compound of the azole group with the formula C3H3N2H. It is a heterocycle characterized by a 5-membered ring of three carbon atoms and two adjacent nitrogen atoms.

Molecular Structure Analysis

The molecular structure of the 3,5-dimethylpyrazole part of your compound is C5H8N2. The compound is unsymmetrical but the corresponding conjugate acid (pyrazolium) and conjugate base (pyrazolide) have C2v symmetry.

Physical And Chemical Properties Analysis

The physical and chemical properties of the 3,5-dimethylpyrazole part of your compound include a molecular weight of 96.1304 and a chemical formula of C5H8N2.

Scientific Research Applications

Synthesis and Cytotoxic Activity

The compound has been part of studies focused on the synthesis and evaluation of its cytotoxic activities. For instance, carboxamide derivatives of benzo[b][1,6]naphthyridines, which share structural similarities with the compound , have been synthesized and tested for their growth inhibitory properties against various cancer cell lines, including murine P388 leukemia, Lewis lung carcinoma (LLTC), and human Jurkat leukemia cell lines. Some of these compounds demonstrated potent cytotoxicity, with IC(50) values less than 10 nM, and showed curative effects against colon tumors in mice at specific doses (Deady et al., 2003).

Antibacterial and Antifungal Activities

Another area of application involves the synthesis of novel heterocyclic compounds containing a sulfonamido moiety, aimed at producing new antibacterial agents. The synthesized compounds were evaluated for their antibacterial activity, and several showed high activities against various pathogens (Azab et al., 2013).

Synthesis of Novel Heterocyclic Derivatives

The compound is also involved in the synthesis of various novel heterocyclic derivatives, such as pyridine and naphthyridine derivatives, highlighting its versatility in chemical synthesis and the potential for creating a wide range of pharmacologically active agents. These derivatives have been explored for their potential applications in different areas of medicine and materials science, further demonstrating the compound's utility in the synthesis of complex organic molecules (Abdelrazek et al., 2010).

Development of Endothelin-A Receptor Antagonists

Additionally, the compound has been part of research aimed at developing new non-peptide endothelin-A receptor antagonists. Such studies involve the optimization of heterocyclic derivatives for improved receptor affinity, leading to potent and selective compounds with potential therapeutic applications in cardiovascular diseases (Bradbury et al., 1997).